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An In-depth Technical Guide to the Molecular Structure of 4-Bromophenyl chloroacetate

This guide provides a comprehensive analysis of 4-Bromophenyl chloroacetate (CAS No:
36559-93-0), a bifunctional chemical intermediate of significant interest to researchers in
organic synthesis and drug development. We will dissect its molecular architecture, explore its
spectroscopic signature, detail a robust synthesis protocol with mechanistic insights, and
discuss its practical applications and handling considerations.

Introduction to 4-Bromophenyl chloroacetate

4-Bromophenyl chloroacetate is an aromatic ester that serves as a valuable building block in
synthetic chemistry. Its structure incorporates three key features: a para-substituted
bromophenyl ring, a reactive chloroacetyl group, and a central ester linkage. This unique
combination allows for a diverse range of chemical transformations. The bromine atom
provides a site for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck), while the
chloroacetyl moiety acts as a potent electrophile for alkylating various nucleophiles.[1][2] This
dual reactivity makes it a versatile precursor for constructing complex molecular frameworks,
particularly in the synthesis of novel pharmaceutical agents and functional materials.[2]
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Molecular Structure and Physicochemical
Properties

The fundamental characteristics of 4-Bromophenyl chloroacetate are dictated by its
constituent atoms and their arrangement. The molecule's formal name is (4-bromophenyl) 2-
chloroacetate, and its properties are summarized below.[3]

Property Value Source
CAS Number 36559-93-0 [31[4]
Molecular Formula CsHeBrClO:2 [3]
Molecular Weight 249.49 g/mol [3]

4-bromophenyl chloroacetate;
Synonyms Chloroacetic acid, 4- [3]

bromophenyl ester

Topological Polar Surface Area  26.3 A2 [3]
Complexity 155 [3]
Rotatable Bond Count 3 [3]

The molecule's structure is achiral and possesses no stereocenters.[4] Its calculated
lipophilicity (XLogP3: 3) suggests moderate solubility in nonpolar organic solvents.[3]

Caption: Key functional groups in 4-Bromophenyl chloroacetate.

Spectroscopic Signhature Analysis

The definitive identification and structural elucidation of 4-Bromophenyl chloroacetate rely on
a combination of spectroscopic techniques. While a complete, published spectrum is not readily
available, a robust and accurate prediction can be made based on established principles and
data from structurally similar compounds.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 1H NMR: The proton NMR spectrum is expected to be highly characteristic. The para-
substituted aromatic ring will produce a distinct AA'BB' system, appearing as two doublets.
Based on the spectrum of 4-bromophenyl acetate, the protons ortho to the ester group (Ha)
would appear upfield of the protons ortho to the bromine atom (He) due to the differing
electronic effects.[6] The methylene protons (Ho) of the chloroacetyl group will appear as a
sharp singlet, shifted downfield due to the influence of both the adjacent carbonyl and the
chlorine atom.

e 13C NMR: The carbon spectrum will show six distinct signals. The carbonyl carbon (C=0) will
be significantly downfield. Four signals will appear in the aromatic region, and one signal for
the methylene carbon (-CH2Cl) will be observed in the aliphatic region.

Table 2: Predicted NMR Spectroscopic Data (in CDClIs)

'H Chemical 13C Chemical o .
Group . . Multiplicity Integration
Shift (6, ppm) Shift (6, ppm)
Aromatic
~7.1 ~123 Doublet 2H
(ortho to -O)
Aromatic (ortho
~7.6 ~133 Doublet 2H
to -Br)
Methylene (- _
~4.3 ~41 Singlet 2H
CH2Cl)
Carbonyl (C=0) - ~165 - -
Aromatic (C-O) - ~149 - -

| Aromatic (C-Br) | - | ~120 | - | - |

Infrared (IR) Spectroscopy

As an aromatic ester, 4-Bromophenyl chloroacetate is expected to follow the "Rule of Three,"
exhibiting three strong, characteristic peaks.[7][8]

e C=0 Stretch: A very intense absorption between 1715-1730 cm~*. Conjugation with the
aromatic ring lowers this frequency compared to saturated esters.[7]
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e C-C-O Asymmetric Stretch: A strong band in the 1250-1310 cm~1 region.
e O-C-C Symmetric Stretch: A strong band in the 1100-1130 cm~?* region.[7]

Other notable peaks would include C-H stretches from the aromatic ring (~3000-3100 cm™1)
and the C-Cl stretch (~600-800 cm™1).

Mass Spectrometry (MS)

Electron Impact Mass Spectrometry (EI-MS) would reveal the molecular weight and key
fragmentation patterns.[9]

¢ Molecular lon (M*): A prominent molecular ion peak will be observed at m/z 248 and 250 in
an approximate 1:1 ratio, which is the characteristic isotopic signature of a molecule
containing one bromine atom. The presence of chlorine would add M+2 and M+4 peaks of
lower intensity.

o Key Fragments: The primary fragmentation pathway would be alpha-cleavage of the ester,
leading to the loss of the chloroacetyl radical (*CH2CI) or ketene (CH2=C=0), and the
formation of the stable 4-bromophenoxy cation or related fragments.

Synthesis Protocol and Mechanistic Insight

The most direct and efficient synthesis of 4-Bromophenyl chloroacetate is via the O-acylation
(esterification) of 4-bromophenol with chloroacetyl chloride.[10][11] The reaction proceeds via a
nucleophilic acyl substitution mechanism.

Nucleophilic Acyl Substitution Mechanism

Nucleophilic Attack
Pyridine (Base) 4-Bromophenol + Chloroacetyl Chloride ————————————#»

Collapse & Elimination of Cl- (" )
phenyl

Tetrahedral Intermediate Gyrldlmum Hydroch\orlda

Click to download full resolution via product page

Caption: Simplified mechanism for the synthesis of 4-Bromophenyl chloroacetate.
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Experimental Protocol

Objective: To synthesize 4-Bromophenyl chloroacetate from 4-bromophenol.

Materials:

4-Bromophenol

e Chloroacetyl chloride

o Pyridine (anhydrous) or Triethylamine

e Dichloromethane (DCM, anhydrous)

e 1M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (Saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

e Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, nitrogen inlet, and dropping funnel, dissolve 4-bromophenol (1.0 eq) in anhydrous
DCM.

e Base Addition: Add anhydrous pyridine (1.1 eq) to the solution. Cool the flask to 0°C in an
ice-water bath.

o Causality: The base is essential to neutralize the hydrochloric acid byproduct generated
during the reaction, driving the equilibrium towards the product.[12] Cooling is necessary
to control the highly exothermic nature of the acylation reaction.[12]

» Acyl Chloride Addition: Add chloroacetyl chloride (1.05 eq), dissolved in a small amount of
anhydrous DCM, dropwise to the stirred solution over 30 minutes, maintaining the
temperature at 0°C.
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o Causality: Dropwise addition prevents a sudden temperature spike and potential side
reactions. Anhydrous conditions are critical as acyl chlorides readily hydrolyze with water.

» Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 16 hours, monitoring by TLC.[12]

e Workup & Extraction:
o Dilute the reaction mixture with additional DCM.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI (to remove
excess pyridine), saturated NaHCOs solution (to remove any remaining acid), and brine.

o Causality: Each washing step removes specific impurities. The acid wash protonates the
pyridine base, making it water-soluble. The bicarbonate wash neutralizes any unreacted
chloroacetyl chloride or acidic species. The brine wash helps to break emulsions and
remove bulk water.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by silica gel column chromatography or
recrystallization to yield the pure 4-Bromophenyl chloroacetate.
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Caption: Experimental workflow for the synthesis of 4-Bromophenyl chloroacetate.

Applications in Drug Development
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The utility of 4-Bromophenyl chloroacetate in medicinal chemistry stems from its bifunctional
nature.

o Alkylation Agent: The chloroacetyl group is an effective electrophile for S-alkylation, N-
alkylation, and O-alkylation. It can be used to attach the (4-bromophenoxy)acetyl linker to
thiols, amines, and alcohols present in more complex molecules, a common strategy in
creating prodrugs or modifying lead compounds.[13]

e Cross-Coupling Precursor: The aryl bromide is a classic handle for Suzuki, Stille,
Sonogashira, and Buchwald-Hartwig cross-coupling reactions. This allows for the formation
of new carbon-carbon or carbon-heteroatom bonds at the para position, enabling the
synthesis of diverse compound libraries for high-throughput screening.[14]

Safety and Handling

As an acylating agent and alkylating agent, 4-Bromophenyl chloroacetate should be handled
with care in a well-ventilated chemical fume hood.[15]

Table 3: GHS Hazard Information (Inferred from similar compounds)

Pictogram Code Hazard Statement Source
Causes skin

GHSO07 H315 o [16]
irritation.

Causes serious eye
GHSO07 H319 o [16]
irritation.

| GHSO07 | H335 | May cause respiratory irritation. |[17] |

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.[18]

e Avoid breathing dust, fumes, or vapors.[16]

e Wash hands thoroughly after handling.[16]
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» Store in a tightly closed container in a cool, dry, and well-ventilated place.[15]

Conclusion

4-Bromophenyl chloroacetate is a structurally well-defined and synthetically valuable
molecule. Its architecture is confirmed through a predictable and distinct spectroscopic
signature across NMR, IR, and MS analyses. The straightforward synthesis via O-acylation of
4-bromophenol makes it readily accessible. For researchers and drug development
professionals, its true value lies in its dual reactivity, offering a reliable platform for both
nucleophilic substitution and cross-coupling reactions, thereby facilitating the exploration of
novel chemical space.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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